3-[4-(benzyloxy)phenyl]-N-(4-methoxy-2-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(4-methoxy-2-nitrophenyl)-3-(4-phenylmethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H20N2O5/c1-29-20-12-13-21(22(15-20)25(27)28)24-23(26)14-9-17-7-10-19(11-8-17)30-16-18-5-3-2-4-6-18/h2-15H,16H2,1H3,(H,24,26)/b14-9+
• InChI Key: CCPMGNCVGKTUPZ-NTEUORMPSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)OCC3=CC=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)OCC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

3-[4-(benzyloxy)phenyl]-N-(4-methoxy-2-nitrophenyl)acrylamide, commonly known as BPN, is a synthetic compound that has been widely used in scientific research for its unique properties.

Mechanism of Action

BPN acts as an allosteric modulator, binding to a specific site on the protein and causing a conformational change that can alter its activity. The binding of BPN can either activate or inhibit the protein, depending on the specific protein and the location of the binding site.
Biochemical and Physiological Effects:
BPN has been shown to have a wide range of biochemical and physiological effects. It has been used to study the regulation of cell signaling pathways, including the MAPK and PI3K pathways. BPN has also been used to study the regulation of protein degradation through the ubiquitin-proteasome system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPN in lab experiments is its specificity for certain proteins. BPN can be used to study the function and regulation of specific proteins without affecting other proteins in the cell. However, one limitation of using BPN is its potential for off-target effects, which can lead to unintended consequences.

Future Directions

There are several future directions for the use of BPN in scientific research. One area of interest is the development of more potent and specific BPN analogs that can be used to study a wider range of proteins. Another area of interest is the use of BPN in drug discovery, as it has the potential to be used as a lead compound for the development of new drugs. Additionally, BPN can be used in combination with other compounds to study the synergistic effects on protein function and regulation.

Synthesis Methods

BPN can be synthesized through a multi-step process involving various chemical reactions. The first step involves the reaction of 4-benzyloxybenzaldehyde with 4-methoxy-2-nitroaniline in the presence of a base to yield 3-[4-(benzyloxy)phenyl]-N-(4-methoxy-2-nitrophenyl)acrylamide. The compound can then be purified through column chromatography to obtain a pure product.

Scientific Research Applications

BPN has been used extensively in scientific research as a tool to study the function and regulation of various proteins. It has been shown to bind to a specific site on the protein, causing a conformational change that can alter its activity. BPN has been used to study the function of several proteins, including kinases, phosphatases, and proteases.